N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea

• IUPAC Name: 1-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C20H23N3OS/c1-24-17-7-8-19-18(13-17)16(14-23-19)10-12-22-20(25)21-11-9-15-5-3-2-4-6-15/h2-8,13-14,23H,9-12H2,1H3,(H2,21,22,25)
• InChI Key: ASWHNECUYSRBIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=S)NCCC3=CC=CC=C3
• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol
• Solubility: 26.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea, also known as MET, is a synthetic compound that has been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea is not fully understood. However, it has been suggested that N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea may exert its anti-cancer effects by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Additionally, N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea may induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea has been shown to have anti-inflammatory effects and to modulate the immune system. N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea has also been shown to have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have potent anti-cancer effects in vitro. However, there are also limitations to its use. N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea has poor solubility in water, which can make it difficult to use in certain experimental settings. Additionally, the exact mechanism of action of N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several potential future directions for research on N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea. One area of interest is the development of more effective methods for delivering N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea to cancer cells in vivo. Additionally, further research is needed to fully understand the mechanism of action of N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea and to identify potential targets for its use in the treatment of cancer and other diseases. Finally, there is a need for more studies to evaluate the safety and efficacy of N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea in animal models and in human clinical trials.

Scientific Research Applications

N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea has been studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-N'-(2-phenylethyl)thiourea has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.